Cas no 1368895-08-2 (3-(1H-1,3-benzodiazol-5-yl)propan-1-amine)

• Product Name: 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine
• CAS No: 1368895-08-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 5797419
• PubChem ID: 68790953
• Update Time: 2025-06-30

3-(1H-1,3-benzodiazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-propanamine
• 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine

• Inchi： 1S/C10H13N3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6-7H,1-2,5,11H2,(H,12,13)
• InChI Key： ONZVLCRTJOGLQE-UHFFFAOYSA-N
• SMILES： C1NC2=CC(CCCN)=CC=C2N=1

Experimental Properties

• Density: 1.183±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.3±28.0 °C(Predicted)
• pka: 13.01±0.30(Predicted)

Additional information on 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine

Introduction to 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine (CAS No. 1368895-08-2) and Its Emerging Applications in Chemical Biology

The compound 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine (CAS No. 1368895-08-2) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of the benzodiazole scaffold, this molecule has garnered attention in the scientific community due to its structural versatility and potential therapeutic applications. The benzodiazole moiety, characterized by its 1,4-diazepine core, is well-documented for its role in modulating central nervous system activity, making derivatives like this one of significant interest in the development of novel bioactive agents.

In recent years, the exploration of 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine has been driven by its unique pharmacophoric features. The presence of an amine substituent at the propyl chain enhances its solubility and bioavailability, which are critical factors in drug design. This structural feature allows for greater interaction with biological targets, including enzymes and receptors, thereby expanding its potential utility in medicinal chemistry.

One of the most compelling aspects of 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine is its role as a key intermediate in synthesizing more complex pharmacological entities. Researchers have leveraged this compound to develop novel ligands for GABAergic receptors, which are implicated in anxiety disorders, seizures, and sleep regulation. The benzodiazole derivative's ability to modulate these receptors with high specificity has opened new avenues for treating neurological conditions without the side effects associated with traditional benzodiazepines.

Recent studies have highlighted the compound's potential in oncology research. The benzodiazole core has been shown to exhibit inhibitory effects on certain kinases and transcription factors involved in cancer progression. Specifically, 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine has demonstrated promise in preclinical models as a candidate for inhibiting pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in tumors. These findings align with the broader trend in oncology toward developing targeted therapies that disrupt aberrant signaling networks.

The synthesis of 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine involves a multi-step process that underscores the ingenuity of modern organic chemistry. Key steps include the formation of the benzodiazole ring via cyclization reactions and subsequent functionalization with the propylamine group. Advances in catalytic methods have enabled more efficient and scalable production of this compound, facilitating further research into its biological activities.

From a computational chemistry perspective, virtual screening techniques have been instrumental in identifying novel derivatives of 3-(1H-1,3-benzodiazol-5-yl)propan-1-amine with enhanced binding affinity to therapeutic targets. Molecular docking studies have revealed that subtle modifications to the propyl chain can significantly alter receptor interactions without compromising efficacy. This computational approach has accelerated the drug discovery pipeline by allowing researchers to predictively model binding interactions before experimental validation.

The compound's pharmacokinetic profile is another area of active investigation. Studies indicate that 3-(1H-1,3-benzodiazol-5-yloxy)propananamine exhibits moderate oral bioavailability and a favorable half-life distribution upon administration. These characteristics make it an attractive candidate for further development into an oral therapeutic agent. Additionally, metabolic stability studies have identified key enzymatic pathways involved in its degradation, providing insights into potential drug-drug interactions and formulation strategies.

In conclusion, 3-( 1H - 13 - benzodiazolo - 5 - yl ) - propan - 11 - amine ( CAS No . 1368895082 ) represents a promising scaffold for developing novel bioactive molecules with applications spanning neurological disorders to oncology . Its unique structural features , coupled with advances in synthetic methodologies and computational biology , position it as a cornerstone compound for future pharmacological research . As investigations continue , it is anticipated that derivatives of this molecule will emerge as valuable tools for addressing unmet medical needs .